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Compound of Interest

Compound Name: 2-Bromo-4-ethylpyridine

Cat. No.: B014437 Get Quote

Essential Safety and Handling Guide for 2-
Bromo-4-ethylpyridine
This guide provides critical safety and logistical information for the handling and disposal of 2-
Bromo-4-ethylpyridine, tailored for researchers, scientists, and drug development

professionals. Adherence to these protocols is essential for ensuring laboratory safety and

regulatory compliance.

Chemical Identifier:

CAS Number: 54453-91-7[1][2]

Molecular Formula: C7H8BrN[1][2]

Molecular Weight: 186.05 g/mol [1][2]

Hazard Identification and Classification
2-Bromo-4-ethylpyridine is classified as a hazardous substance.[3] It is crucial to be aware of

its potential health effects.

GHS Hazard Statements:

H302: Harmful if swallowed.[1][2]
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H315: Causes skin irritation.[1][2]

H318: Causes serious eye damage.[1][2]

H335: May cause respiratory irritation.[1][2]

Signal Word: Danger[1][2]

Hazard Class Category Description

Acute Toxicity, Oral 4 Harmful if swallowed[1][2]

Skin Irritation 2 Causes skin irritation[1][2]

Serious Eye Damage 1
Causes serious eye damage[1]

[2]

Specific Target Organ Toxicity -

Single Exposure
3

May cause respiratory

irritation[1][2]

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory when handling 2-Bromo-4-
ethylpyridine to prevent exposure.

PPE Item Specification Purpose

Eye Protection

Safety glasses with side-

shields or chemical splash

goggles.[3]

To protect eyes from splashes.

Hand Protection

Chemical-resistant gloves

(e.g., Butyl rubber, Nitrile

rubber).

To prevent skin contact.

Skin and Body Protection Standard laboratory coat. To protect clothing and skin.

Respiratory Protection
Use in a well-ventilated area or

a chemical fume hood.[3]
To avoid inhalation of vapors.
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Safe Handling and Storage
Engineering Controls:

Work in a well-ventilated area.

Operations involving this chemical should be conducted in a certified chemical fume hood to

minimize inhalation exposure.

General Handling Precautions:

Avoid contact with skin, eyes, and clothing.

Do not breathe vapors or mists.

Wash hands thoroughly after handling.

Keep away from heat, sparks, and open flames.

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.

Keep away from incompatible materials such as strong oxidizing agents.

Emergency Procedures
In Case of a Spill:

Small Spills: Absorb the material with an inert, non-combustible absorbent such as

vermiculite, sand, or earth. Place in a suitable, labeled container for disposal.

Large Spills: Immediately evacuate the area. Contact your institution's Environmental Health

and Safety (EHS) department for assistance.

First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.
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Skin Contact: In case of contact, immediately flush skin with plenty of water for at least 15

minutes while removing contaminated clothing and shoes. Get medical aid if irritation

develops and persists.

Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give

artificial respiration. If breathing is difficult, give oxygen. Get medical aid.

Ingestion: If swallowed, do NOT induce vomiting. Never give anything by mouth to an

unconscious person. Rinse mouth with water. Seek immediate medical attention.

Disposal Plan
The disposal of 2-Bromo-4-ethylpyridine and its contaminated materials must be handled as

hazardous waste in accordance with all federal, state, and local regulations.[3]

Step-by-Step Disposal Protocol:

Waste Identification and Segregation: All materials contaminated with 2-Bromo-4-
ethylpyridine, including the pure substance, solutions, and contaminated labware (e.g.,

pipette tips, absorbent pads), must be classified as hazardous waste.[3] Do not mix this

waste with other incompatible waste streams.[3]

Containerization: Collect all 2-Bromo-4-ethylpyridine waste in a designated, properly

sealed, and clearly labeled hazardous waste container. The container must be made of a

compatible material.[3]

Labeling: The waste container must be clearly labeled with "Hazardous Waste" and the full

chemical name, "2-Bromo-4-ethylpyridine".[3]

Storage: Store the sealed and labeled waste container in a designated, well-ventilated, and

secure satellite accumulation area.[3]

Disposal: Arrange for the disposal of the hazardous waste through your institution's licensed

hazardous waste management provider. The typical method of disposal for such compounds

is high-temperature incineration.[3]

Experimental Workflow for Safe Handling
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Workflow for Safe Handling of 2-Bromo-4-ethylpyridine
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Caption: Workflow for the safe handling and disposal of 2-Bromo-4-ethylpyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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